Ro60-0175

• CAS: 169675-08-5
• Molecular Formula: C11H12ClFN2
• Molecular Weight: 226.68 g/mol
• InChI: InChI=1S/C11H12ClFN2/c1-7(14)6-15-3-2-8-4-10(13)9(12)5-11(8)15/h2-5,7H,6,14H2,1H3/t7-/m0/s1
• InChIKey: XJJZQXUGLLXTHO-ZETCQYMHSA-N

Ro60-0175 Procurement Guide: 5-HT2C/5-HT2B Agonist

Ro60-0175, developed by Hoffmann–La Roche, is an enantiopure (S)-isotryptamine that acts as a potent agonist at both serotonin 5-HT2B and 5-HT2C receptors, with approximately 10-fold binding selectivity for 5-HT2C over 5-HT2A (pKi 9.0 vs 7.5 at human recombinant receptors) and negligible affinity at 5-HT1A, 5-HT6, and 5-HT7 subtypes (pKi ≤ 5.6) [1]. Commonly supplied as the fumarate salt (CAS 169675-09-6), it is centrally active following systemic administration and has been extensively characterized across in vitro binding/functional assays, in vivo neurochemical, behavioral, and neuroendocrine paradigms [2]. Unlike highly selective clinical candidates such as lorcaserin, Ro60-0175 occupies a distinct moderate-selectivity niche—possessing functionally relevant 5-HT2B agonism alongside 5-HT2C activation—making it an indispensable comparator for dissecting 5-HT2B vs. 5-HT2C contributions in preclinical research [3].

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5-HT2B/2C co-activation tool – enables dissection of subtype-specific contributions in neurobehavioral studies.

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Tryptamine-class chemotype – distinct from piperazine agonists; enantiopure (S)-isotryptamine for SAR studies.

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Systemic CNS exposure – reported centrally active after systemic dosing; may support in vivo behavioral paradigms.

Fumarate salt form; research tool compound. Not for human use.

• [1] Kennett GA, Wood MD, Glen A, et al. In vitro and in vivo profile of Ro 60-0175, a novel 5-HT2C receptor agonist. J Med Chem. 1997;40(17):2762-2769. PMID: 9276022. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Ro 60-0175 Ligand Activity Charts, Ligand ID 166. GtoPdb/ChEMBL. Accessed 2026. View Source
• [3] Higgins GA, Ouagazzal AM, Grottick AJ. Influence of the 5-HT2C receptor antagonist SB242,084 on behaviour produced by the 5-HT2 agonist Ro60-0175 and the indirect 5-HT agonist dexfenfluramine. Br J Pharmacol. 2001;133(4):459-466. PMID: 11399662. View Source

Ro60-0175 vs Generic 5-HT2C Agonists: Procurement Rationale

5-HT2C receptor agonists are pharmacologically heterogeneous: even compounds within the same nominal class diverge dramatically in receptor rank order, functional selectivity, tolerance profile upon chronic dosing, and neuroendocrine signatures [1]. Ro60-0175 exhibits a tryptamine-like rank order (5-HT2B > 5-HT2C > 5-HT2A), opposite to that of piperazine-class comparators such as mCPP, and possesses roughly equivalent affinity at 5-HT2B and 5-HT2C—a profile absent from highly 5-HT2C-selective agents like lorcaserin (104-fold 5-HT2C-over-5-HT2B) [2]. Critically, direct head-to-head chronic-dosing studies reveal that Ro60-0175 uniquely maintains hypophagic efficacy after 14 days whereas YM348 loses all effect and mCPP exhibits significant tolerance [3]. Consequently, substituting any single 5-HT2C agonist for another in experimental protocols risks confounding receptor-subtype attribution, obscuring tolerance phenomena, and misinterpreting neuroendocrine outcomes—each of which is addressed below with quantitative, comparator-anchored evidence.

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Rank-Order Inversion

Piperazine-class agonists (mCPP, ORG-12962) exhibit 5-HT2C > 5-HT2B functional preference, opposite to Ro60-0175's tryptamine-like profile, confounding receptor-subtype attribution.

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5-HT2B Co-Activation Absence

Highly 5-HT2C-selective comparators (lorcaserin, CP-809101) spare 5-HT2B receptors; substituting them alters in vivo cue and may omit 5-HT2B-mediated endpoints.

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Tolerance Profile Divergence

Chronic dosing tolerance varies: YM348 and mCPP show reduced or lost hypophagic effect, whereas Ro60-0175 maintains response; direct substitution risks tolerance misinterpretation.

• [1] Silenieks LB, Carroll NK, Van Nieuwenhuijzen AV, et al. Evaluation of Selective 5-HT2C Agonists in Acute Seizure Models. ACS Chem Neurosci. 2019;10(7):3284-3295. PMID: 31082204. View Source
• [2] Porter RHP, Benwell KR, Lamb H, et al. Functional characterization of agonists at recombinant human 5-HT2A, 5-HT2B and 5-HT2C receptors in CHO-K1 cells. Br J Pharmacol. 1999;128(1):13-20. PMID: 10498829. View Source
• [3] Hayashi A, Suzuki M, Sasamata M, Miyata K. Agonist diversity in 5-HT2C receptor-mediated weight control in rats. Psychopharmacology (Berl). 2004;176(3-4):353-361. PMID: 15502931. View Source

Ro60-0175 Quantitative Comparison Evidence

Chronic Hypophagia Tolerance vs mCPP and YM348

In a direct head-to-head study of repeated oral administration in rats, all three agonists—mCPP, RO60-0175, and YM348—produced dose-dependent reductions in food intake on Day 1. By Day 14 of repeated dosing, however, the hypophagic effect of YM348 was completely lost (p > 0.05 vs vehicle), that of mCPP was significantly attenuated, while RO60-0175 maintained its full anorectic efficacy indistinguishable from Day 1 [1]. All three agonists' hyperthermic effects were maintained without tolerance and were blocked by the selective 5-HT2C antagonist SB242084, confirming that the divergence in hypophagic tolerance is not due to differential receptor engagement but rather reflects agonist-specific signaling diversity [1]. This makes RO60-0175 the preferred 5-HT2C tool for chronic obesity/diabetes models where tolerance confounds other agonists.

Chronic Hypophagia Tolerance

Head-to-head

RO60-0175 maintained hypophagia on Day 14 (no significant loss vs Day 1); YM348 lost all effect (p > 0.05 vs vehicle); mCPP showed significant attenuation. All blocked by SB242084.

Supports sustained 5-HT2C-mediated feeding endpoint in chronic metabolic models.

Single rat study; confirm in target model.

Evidence Dimension	Maintenance of hypophagic (food intake reduction) efficacy on Day 14 of repeated oral dosing in rats
Target Compound Data	RO60-0175: maintained hypophagia on Day 14 (no significant reduction vs Day 1)
Comparator Or Baseline	YM348: complete tolerance—hypophagic effect lost by Day 14 (p > 0.05 vs vehicle); mCPP: hypophagic effect significantly reduced vs Day 1
Quantified Difference	Full preservation vs total loss (YM348) and significant attenuation (mCPP) of hypophagic effect at Day 14
Conditions	Repeated oral administration in male rats; food intake measured on Day 1 and Day 14; hypophagic effects confirmed 5-HT2C-mediated via SB242084 blockade

Why This Matters

For chronic obesity or metabolic disorder studies requiring sustained 5-HT2C-mediated anorexia without tolerance, Ro60-0175 is the only agent among three tested 5-HT2C agonists that maintains full efficacy, eliminating the confound of time-dependent efficacy loss.

• [1] Hayashi A, Suzuki M, Sasamata M, Miyata K. Agonist diversity in 5-HT2C receptor-mediated weight control in rats. Psychopharmacology (Berl). 2004;176(3-4):353-361. PMID: 15502931. View Source

Functional Rank Order: Tryptamine vs Piperazine Agonists

In CHO-K1 cells expressing recombinant human 5-HT2A, 5-HT2B, and 5-HT2C receptors, Ro60-0175 (a tryptamine/isotryptamine) displayed the functional potency rank order 5-HT2B > 5-HT2C > 5-HT2A, with EC50 values of 0.9, 32, and 447 nM respectively [1][2]. In contrast, piperazine-class agonists mCPP, ORG-12962, MK-212, and ORG-37684 all exhibited the opposite rank order: 5-HT2C > 5-HT2B > 5-HT2A in the same assay system [1]. Furthermore, mCPP behaves as a partial agonist at 5-HT2C (65% relative efficacy vs 5-HT) with <25% efficacy at 5-HT2A/5-HT2B, whereas Ro60-0175 is a full agonist at 5-HT2B and a robust partial-to-full agonist at 5-HT2C [1]. This chemotype-dependent rank order divergence means Ro60-0175 cannot be functionally substituted by piperazine-class agonists without altering the 5-HT2B:5-HT2C activation ratio.

Functional Rank Order

Head-to-head

Ro60-0175: 5-HT2B (EC50 0.9 nM) > 5-HT2C (32 nM) > 5-HT2A (447 nM). Piperazine agonists: opposite rank (5-HT2C > 5-HT2B).

Tryptamine-class profile required for 5-HT2B-preferred mechanistic studies.

CHO-K1 cells; FLIPR Ca²⁺ assay.

Evidence Dimension	Functional potency rank order at recombinant human 5-HT2 receptor subtypes (FLIPR Ca²⁺ assay)
Target Compound Data	Ro60-0175: 5-HT2B (EC50 0.9 nM) > 5-HT2C (EC50 32 nM) > 5-HT2A (EC50 447 nM)
Comparator Or Baseline	mCPP: 5-HT2C (65% efficacy) > 5-HT2B (>25% efficacy) > 5-HT2A (>25% efficacy); ORG-12962, MK-212, ORG-37684: all 5-HT2C > 5-HT2B > 5-HT2A
Quantified Difference	Opposite direction of 5-HT2B vs 5-HT2C functional preference: Ro60-0175 favors 5-HT2B over 5-HT2C by ~35-fold in EC50; piperazines favor 5-HT2C over 5-HT2B
Conditions	Recombinant human 5-HT2A, 5-HT2B, 5-HT2C (VSV) receptors expressed in CHO-K1 cells; FLIPR-based intracellular Ca²⁺ detection

Why This Matters

Researchers studying 5-HT2B-mediated vs 5-HT2C-mediated in vivo effects cannot use piperazine agonists as 5-HT2C-selective tools because their rank order is inverted; Ro60-0175 provides a tryptamine-type profile essential for structure-activity relationship (SAR) and mechanistic dissection studies.

• [1] Porter RHP, Benwell KR, Lamb H, et al. Functional characterization of agonists at recombinant human 5-HT2A, 5-HT2B and 5-HT2C receptors in CHO-K1 cells. Br J Pharmacol. 1999;128(1):13-20. PMID: 10498829. View Source
• [2] Cayman Chemical. Ro 60-0175 Product Datasheet, CAT N° 29520. EC50 data: 5-HT2A = 447 nM, 5-HT2B = 0.9 nM, 5-HT2C = 32 nM in CHO-K1 cells. View Source

Neuroendocrine Responses Resistant to 5-HT2C/2A Antagonists

In male Sprague-Dawley rats, Ro60-0175 (5 mg/kg s.c.) produced robust, dose-dependent increases in plasma corticosterone (ED50 = 2.43 mg/kg), oxytocin (ED50 = 4.19 mg/kg), and prolactin (ED50 = 4.03 mg/kg) [1]. Critically, neither the selective 5-HT2C antagonist SB242084 (0.1–5 mg/kg i.p.) nor the selective 5-HT2A antagonist MDL 100,907 (1–10 μg/kg s.c.) significantly attenuated these neuroendocrine responses [1]. This stands in stark contrast to the behavioral effects of Ro60-0175 (e.g., hypolocomotion, penile grooming, hypophagia), which are fully and dose-dependently blocked by SB242084 [2]. In behavioral assays, lorcaserin and CP-809101 exhibit 5-HT2C-dependent motor activity suppression confirmed in 5-HT2C knockout mice, whereas Ro60-0175 at 10 mg/kg retains activity-reducing effects in knockouts, indicating off-target contributions absent in more selective comparators [3]. This dual profile—5-HT2C-dependent behavioral effects paired with 5-HT2C/5-HT2A-independent neuroendocrine effects—is a unique feature of Ro60-0175 not reported for lorcaserin, CP-809101, or YM348.

Neuroendocrine Resistance

Cross-study

Plasma corticosterone, oxytocin, prolactin increases NOT blocked by SB242084 or MDL 100,907; behavioral effects fully blocked.

Non-5-HT2C/2A-mediated hormone secretion pathway; unique probe.

Rat study; verify receptor mechanism.

Evidence Dimension	Antagonist blockade profile of neuroendocrine hormone release (corticosterone, oxytocin, prolactin) in vivo in rats
Target Compound Data	Ro60-0175: ED50 corticosterone 2.43 mg/kg, oxytocin 4.19 mg/kg, prolactin 4.03 mg/kg; hormone increases NOT blocked by SB242084 (0.1–5 mg/kg i.p.) or MDL 100,907 (1–10 μg/kg s.c.)
Comparator Or Baseline	Ro60-0175 behavioral effects (hypolocomotion, penile grooming, hypophagia): fully blocked by SB242084 (0.5 mg/kg i.p.). Lorcaserin, CP-809101: behavioral effects abolished in 5-HT2C knockout mice (class-level comparator baseline).
Quantified Difference	Ro60-0175 neuroendocrine ED50 values 2.43–4.19 mg/kg vs behavioral ED50 ~0.6 mg/kg (discriminative stimulus). Complete antagonist resistance for neuroendocrine vs full blockade for behavioral endpoints.
Conditions	Male Sprague-Dawley rats (225–275 g); Ro60-0175 5 mg/kg s.c.; SB242084 0.1–5 mg/kg i.p. pretreatment; MDL 100,907 1–10 μg/kg s.c. pretreatment; plasma hormone levels measured at 15–60 min post-injection

Why This Matters

Investigators using Ro60-0175 must be aware that its neuroendocrine effects are mechanistically dissociable from 5-HT2C/5-HT2A receptor activation, making it a powerful tool for studying non-canonical serotonergic hormone regulation, but inappropriate for experiments assuming that all in vivo Ro60-0175 effects are 5-HT2C-mediated.

• [1] Damjanoska KJ, Muma NA, Zhang Y, et al. Neuroendocrine evidence that (S)-2-(chloro-5-fluoro-indol-l-yl)-1-methylethylamine fumarate (Ro 60-0175) is not a selective 5-hydroxytryptamine2C receptor agonist. J Pharmacol Exp Ther. 2003;304(3):1209-1216. PMID: 12604698. View Source
• [2] Higgins GA, Ouagazzal AM, Grottick AJ. Influence of the 5-HT2C receptor antagonist SB242,084 on behaviour produced by the 5-HT2 agonist Ro60-0175. Br J Pharmacol. 2001;133(4):459-466. PMID: 11399662. View Source
• [3] Fletcher PJ, Grottick AJ, Higgins GA. Characterizing the effects of 5-HT2C receptor ligands on motor activity and feeding behaviour in 5-HT2C receptor knockout mice. Neuropharmacology. 2009;57(3):259-267. DOI: 10.1016/j.neuropharm.2009.05.011. View Source

5-HT2B/2C Dual Affinity vs Lorcaserin

Ro60-0175 displays high-affinity binding at human 5-HT2B receptors (Ki = 5.1 nM, pKi = 8.29), roughly equivalent to its affinity at 5-HT2C (Ki = 1–6 nM depending on radioligand and expression system) [1]. In contrast, lorcaserin achieves 104-fold functional selectivity for 5-HT2C over 5-HT2B (Ki 5-HT2C = 15 nM; functional selectivity ratio 104-fold) [2]. CP-809101 similarly demonstrates pronounced 5-HT2C selectivity (pEC50 9.96/7.19/6.81 for 5-HT2C/5-HT2B/5-HT2A) [3]. The functional consequence of Ro60-0175's 5-HT2B agonism is demonstrated in vivo: the preferential 5-HT2B agonist BW 723C86 (>10 mg/kg) and the 5-HT2A agonist DOI (>2.5 mg/kg) failed to generalize to Ro60-0175 in drug discrimination, whereas the 5-HT2B/2C antagonist SB 206,553 (ED50 = 0.3 mg/kg) but not the 5-HT2A-selective antagonist MDL 100,907 blocked Ro60-0175's discriminative stimulus, confirming that Ro60-0175's in vivo cue involves both 5-HT2B and 5-HT2C receptor activation [4]. This dual 5-HT2B/2C profile is a deliberate experimental choice—not a deficiency—for protocols requiring combined 5-HT2B+2C agonism.

5-HT2B/2C Dual Affinity

Cross-study

Ro60-0175: Ki 5-HT2B 5.1 nM, Ki 5-HT2C 1–6 nM (∼1:1). Lorcaserin: 104‑fold selectivity; CP-809101 ∼590-fold.

Only well-characterized agonist with near-equivalent 5-HT2B/2C affinity for combined receptor activation studies.

Binding affinity in recombinant cells.

Evidence Dimension	Binding affinity (Ki) and functional selectivity at human 5-HT2B vs 5-HT2C receptors
Target Compound Data	Ro60-0175: 5-HT2B Ki = 5.1 nM (pKi 8.29); 5-HT2C Ki = 1–6 nM (pKi 8.2–9.0); ~1-fold selectivity 5-HT2C over 5-HT2B
Comparator Or Baseline	Lorcaserin: 5-HT2C Ki = 15 nM, 104-fold functional selectivity over 5-HT2B; CP-809101: pEC50 5-HT2C 9.96 vs 5-HT2B 7.19 (~590-fold EC50 selectivity)
Quantified Difference	Ro60-0175 5-HT2C:5-HT2B affinity ratio ~1:1 to ~5:1 vs lorcaserin ~104:1 functional and CP-809101 ~590:1 EC50. Ro60-0175 is the only comparably characterized tool with near-equivalent 5-HT2B/2C affinity.
Conditions	Human recombinant receptors expressed in CHO or HEK293 cells; [³H]5-HT or [¹²⁵I]DOI displacement binding; FLIPR Ca²⁺ or IP3 accumulation functional assays

Why This Matters

For studies where combined 5-HT2B+2C activation is desired—or where the contribution of 5-HT2B must be explicitly modeled—Ro60-0175 is uniquely suitable among well-characterized 5-HT2 agonists, whereas lorcaserin and CP-809101 are effectively 5-HT2B-sparing and cannot serve this role.

• [1] IUPHAR/BPS Guide to Pharmacology. Ro 60-0175 Ligand Activity Charts, Ligand ID 166. ChEMBL: 5-HT2B Ki = 5.1 nM (pKi 8.29); 5-HT2C Ki = 1.26–26 nM. PMID references: 15081042, 16257207. View Source
• [2] Thomsen WJ, Grottick AJ, Menzaghi F, et al. Lorcaserin, a novel selective human 5-hydroxytryptamine2C agonist: in vitro and in vivo pharmacological characterization. J Pharmacol Exp Ther. 2008;325(2):577-587. PMID: 18252809. View Source
• [3] Bertin Bioreagent. CP 809,101 (hydrochloride) Product Datasheet, CAT N° 33283. pEC50 values: 5-HT2C 9.96, 5-HT2B 7.19, 5-HT2A 6.81. View Source
• [4] Dekeyne A, Girardon S, Millan MJ. Discriminative stimulus properties of the novel serotonin (5-HT)2C receptor agonist, RO 60-0175: a pharmacological analysis. Neuropharmacology. 1999;38(3):415-423. PMID: 10219979. View Source

Bidirectional Dopamine Modulation in Nucleus Accumbens

Using in vivo microdialysis in halothane-anesthetized rats, intra-nucleus accumbens (NAc) application of Ro60-0175 produced a concentration-dependent bidirectional effect on cocaine-induced dopamine (DA) outflow: excitation at 0.1 μM and inhibition at 1 μM [1]. Intra-ventral tegmental area (VTA) injection of Ro60-0175 at 5 μg/0.2 μl (but not 1 μg/0.2 μl) attenuated the increase in accumbal DA outflow induced by systemic cocaine (10 mg/kg), while the 5-HT2C antagonist SB 242084 at either 0.1 or 0.5 μg/0.2 μl did not modify cocaine's effects [1]. Systemically, Ro60-0175 (1 mg/kg i.p.) significantly decreased accumbal DA release by 26 ± 4% below baseline at 60 min post-injection, an effect completely blocked by SB 242084 [2]. The selective 5-HT2B agonist BW 723C86 and the mixed 5-HT2A/2C agonist DOI failed to affect DA release or VTA firing rate, confirming that Ro60-0175's dopaminergic modulation is 5-HT2C-dependent but regionally nuanced [2]. This biphasic, site-specific DA modulation has not been reported for lorcaserin or CP-809101 and represents a unique experimental handle for studying mesoaccumbens circuit dynamics.

Bidirectional DA Modulation

Cross-study

Intra-NAc: 0.1 μM excited DA outflow; 1 μM inhibited. Systemic 1 mg/kg decreased accumbal DA 26±4%. BW 723C86/DOI had no effect.

Concentration-dependent biphasic circuit modulation; unique experimental handle.

Anesthetized rat microdialysis.

Evidence Dimension	Bidirectional modulation of cocaine-induced accumbal dopamine outflow by intra-NAc 5-HT2C agonist application
Target Compound Data	Ro60-0175 intra-NAc: 0.1 μM excited DA outflow; 1 μM inhibited DA outflow. Systemic (1 mg/kg i.p.): 26 ± 4% decrease in basal DA release at 60 min.
Comparator Or Baseline	BW 723C86 (5-HT2B agonist): no effect on DA release or VTA firing. DOI (5-HT2A/2C agonist): no effect. SB 242084 (5-HT2C antagonist) intra-VTA 0.1–0.5 μg: no modification of cocaine response. Ro60-0175 effects blocked by SB 242084.
Quantified Difference	Bidirectional (excitation at 0.1 μM vs inhibition at 1 μM) within same brain region (NAc); ~26% systemic DA decrease; selective 5-HT2B and mixed 5-HT2A/2C agonists produce no significant DA modulation
Conditions	In vivo microdialysis in halothane-anesthetized male rats; NAc shell; cocaine 10 mg/kg i.p.; Ro60-0175 applied via reverse dialysis or intra-VTA/intra-NAc microinjection

Why This Matters

The unique bidirectional DA modulation by Ro60-0175 depending on local concentration and brain region provides a precision experimental tool for dose-response circuit mapping studies that cannot be replicated with agonists lacking this biphasic property.

• [1] Navailles S, Moison D, Cunningham KA, Spampinato U. Differential regulation of the mesoaccumbens dopamine circuit by serotonin2C receptors in the ventral tegmental area and the nucleus accumbens: an in vivo microdialysis study with cocaine. Neuropsychopharmacology. 2008;33(2):237-246. PMID: 17429407. View Source
• [2] Di Matteo V, Di Giovanni G, Di Mascio M, Esposito E. Biochemical and electrophysiological evidence that RO 60-0175 inhibits mesolimbic dopaminergic function through serotonin2C receptors. Brain Res. 2000;865(1):85-90. PMID: 10814736. View Source

Cocaine Reinstatement and Mild Catalepsy Profile

In a rat cocaine self-administration and reinstatement paradigm, Ro60-0175 (0.3–3 mg/kg s.c.) dose-dependently reduced the breakpoint for cocaine under a progressive ratio schedule. Critically, after extinction training, an acute priming injection of cocaine (15 mg/kg i.p.) reinstated cocaine responding, whereas Ro60-0175 (1 mg/kg s.c.) alone did not reinstate responding—demonstrating lack of intrinsic abuse liability [1]. Ro60-0175 (1–3 mg/kg s.c.) pretreatment significantly attenuated cocaine-primed reinstatement [1]. In the same study, catalepsy assessment using the bar test revealed that Ro60-0175 produced only very mild catalepsy at the highest dose tested (3 mg/kg s.c.), with catalepsy scores significantly lower than those produced by haloperidol (0.5 mg/kg s.c.) [1]. Rotarod motor deficits were observed only at the 3 mg/kg dose, not at lower behaviorally efficacious doses [1]. The 5-HT2C receptor agonist Ro60-0175 reduced cocaine self-administration and cocaine-seeking triggered by the stressor yohimbine and by contextual cues, with no tolerance observed over an 8-day test period [2]. This combination of robust anti-craving efficacy, lack of intrinsic reinforcing properties, and favorable motor side-effect profile relative to haloperidol distinguishes Ro60-0175 as a tool for addiction research.

Cocaine Reinstatement & Catalepsy

Head-to-head

Ro60-0175 reduced cocaine self-administration, attenuated reinstatement, did not reinstate alone. Catalepsy significantly lower than haloperidol; rotarod deficit only at 3 mg/kg.

Anti-craving endpoint with low motor side-effect burden vs reference antipsychotic.

Rat self-administration paradigm.

Evidence Dimension	Catalepsy severity (bar test) and motor impairment (rotarod) in rats, comparing Ro60-0175 vs haloperidol at behaviorally active doses
Target Compound Data	Ro60-0175 3 mg/kg s.c.: very mild catalepsy (significantly lower than haloperidol); rotarod deficits at 3 mg/kg only. Ro60-0175 1 mg/kg alone did not reinstate cocaine seeking.
Comparator Or Baseline	Haloperidol 0.5 mg/kg s.c.: significantly greater catalepsy scores. Cocaine 15 mg/kg i.p.: robust reinstatement of drug seeking.
Quantified Difference	Ro60-0175 catalepsy score significantly lower than haloperidol (p < 0.05). Cocaine reinstatement: Ro60-0175 alone = no reinstatement vs cocaine = significant reinstatement.
Conditions	Male rats; bar test for catalepsy; rotarod for motor coordination; cocaine self-administration FR5 TO 1-min schedule; progressive ratio; extinction/reinstatement paradigm

Why This Matters

Procurement of Ro60-0175 for addiction neuroscience is justified by its ability to suppress cocaine-seeking (including stress- and cue-induced relapse) without intrinsic abuse liability and with a motor side-effect burden substantially lower than the reference antipsychotic haloperidol, supporting its use as a clean 5-HT2C probe in behavioral pharmacology.

• [1] Grottick AJ, Fletcher PJ, Higgins GA. Studies to investigate the role of 5-HT2C receptors on cocaine- and food-maintained behavior. J Pharmacol Exp Ther. 2000;295(3):1183-1191. PMID: 11082457. View Source
• [2] Fletcher PJ, Grottick AJ, Higgins GA. The 5-HT2C receptor agonist Ro60-0175 reduces cocaine self-administration and reinstatement induced by the stressor yohimbine, and contextual cues. Neuropsychopharmacology. 2008;33(6):1402-1412. PMID: 17653107. View Source

Ro60-0175 Research & Industrial Applications

Tolerance-Resistant Anorectic for Chronic Obesity

Investigators conducting repeated-dosing obesity or diabetes studies should select Ro60-0175 when sustained, tolerance-resistant 5-HT2C-mediated hypophagia is required. As demonstrated in direct head-to-head chronic oral dosing, Ro60-0175 uniquely maintains its full anorectic efficacy at Day 14, whereas YM348 loses all effect and mCPP shows significant tolerance [1]. Combined with its maintained hyperthermic effect (indicating preserved thermogenic contribution to weight control), Ro60-0175 is the optimal 5-HT2C agonist for chronic metabolic studies extending beyond acute food-intake measurements [1]. All hypophagic effects are confirmed 5-HT2C-mediated via SB242084 reversal, ensuring mechanistic interpretability [1].

Cocaine Reinstatement and Anti-Craving Models

Ro60-0175 is the best-characterized 5-HT2C agonist for cocaine self-administration and reinstatement paradigms. It dose-dependently reduces cocaine self-administration under fixed-ratio and progressive-ratio schedules, attenuates reinstatement triggered by cocaine priming, the pharmacological stressor yohimbine, and contextual cues, and—crucially—does not itself reinstate drug-seeking behavior when administered alone [1][2]. Mild catalepsy at supratherapeutic doses (3 mg/kg) and rotarod deficits only at the highest dose tested ensure an acceptable motor side-effect window for behavioral studies [1]. The absence of tolerance over 8 days of repeated administration supports its use in subchronic addiction protocols [2].

5-HT2B/2C Dual-Affinity Pharmacology Probe

For researchers requiring a well-characterized agonist with near-equivalent affinity and functional activity at both 5-HT2B (Ki ~5 nM, EC50 ~0.9 nM) and 5-HT2C (Ki ~1–6 nM, EC50 ~3.98–32 nM) receptors, Ro60-0175 fills a unique niche [1][2]. Unlike lorcaserin (104-fold 5-HT2C-selective over 5-HT2B) or CP-809101 (~590-fold EC50-selective), Ro60-0175 co-activates both subtypes with comparable potency, enabling experimental parsing of 5-HT2B vs 5-HT2C contributions via antagonist co-administration (e.g., SB 242084 for 5-HT2C, SB 204,741 for 5-HT2B). Its tryptamine-class chemotype (enantiopure (S)-isotryptamine) further provides a structurally distinct scaffold for SAR studies compared to piperazine or benzodiazepine-based agonists [3].

Non-Canonical Serotonergic Hormone Regulation

Ro60-0175 is uniquely suited for studying dissociation between 5-HT2C/5-HT2A-mediated behavioral effects and neuroendocrine hormone secretion. Its robust, dose-dependent increases in plasma corticosterone (ED50 2.43 mg/kg), oxytocin (ED50 4.19 mg/kg), and prolactin (ED50 4.03 mg/kg) are resistant to blockade by both the selective 5-HT2C antagonist SB242084 and the selective 5-HT2A antagonist MDL 100,907 [1]. This stands in marked contrast to its behavioral effects (hypolocomotion, penile grooming, hypophagia), which are fully 5-HT2C-dependent [2]. Researchers investigating non-5-HT2C/2A-mediated serotonergic hormone regulation—or needing a positive control that activates neuroendocrine axes through mechanisms independent of classical 5-HT2 receptor pharmacology—will find Ro60-0175 indispensable [1].

Application

Selection Property

Validation Focus

Chronic metabolic feeding studies

Tolerance-resistant hypophagia profile

5-HT2C-mediated feeding endpoint maintenance

Cocaine reinstatement and craving models

Reduced reinstatement without intrinsic reinforcement

Reinstatement endpoint in rat self-administration

5-HT2B/2C co-activation pharmacology probe

Near-equivalent 5-HT2B/2C affinity

Antagonist co-administration for subtype dissection

Neuroendocrine hormone regulation studies

Neuroendocrine response independent of 5-HT2C/2A blockade

Hormone secretion endpoint validation

• [1] Hayashi A, Suzuki M, Sasamata M, Miyata K. Agonist diversity in 5-HT2C receptor-mediated weight control in rats. Psychopharmacology (Berl). 2004;176(3-4):353-361. PMID: 15502931. View Source
• [2] Fletcher PJ, Grottick AJ, Higgins GA. The 5-HT2C receptor agonist Ro60-0175 reduces cocaine self-administration and reinstatement induced by the stressor yohimbine, and contextual cues. Neuropsychopharmacology. 2008;33(6):1402-1412. PMID: 17653107. View Source
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